(2S,3R,4S,5S,6S)-6-(methoxycarbonyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate

Description

"(2S,3R,4S,5S,6S)-6-(methoxycarbonyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate" is not found within the provided search results. However, the search results do provide information on similar compounds. (3R,4S,5S,6R)-6-(Acetoxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate, also known as D-Galactose pentaacetate, is a complex organic compound featuring a tetrahydropyran ring and multiple acetoxy groups . Its molecular formula is C16H22O11, and it has a molecular weight of 390.34 g/mol. The compound is used in synthetic chemistry and industrial applications due to its unique structural features. The synthesis of this compound typically starts with a sugar derivative, where hydroxyl groups are protected via acetylation reactions using acetic anhydride and a catalyst like pyridine. The protected sugar derivative then undergoes cyclization to form the tetrahydropyran ring, often through acid-catalyzed reactions, followed by a final acetylation step to yield the fully acetylated product.

The biological activity of (3R,4S,5S,6R)-6-(Acetoxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate is attributed to its interaction with enzymes and receptors, where the acetoxy groups can form hydrogen bonds and engage in hydrophobic interactions, influencing metabolic pathways. The tetrahydropyran ring offers structural stability under physiological conditions. Another similar compound is (3R,4S,5R,6R)-6-(Hydroxymethyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate .

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• CAS No.: 7355-18-2
• Product Name: (2S,3R,4S,5S,6S)-6-(methoxycarbonyl)tetrahydro-2H-pyran-2,3,4,5-tetrayl tetraacetate
• Molecular Formula: C15H20O11
• Molecular Weight: 376.31 g/mol
• IUPAC Name: methyl (2S,3S,4S,5R,6S)-3,4,5,6-tetraacetyloxyoxane-2-carboxylate
• Standard InChI: InChI=1S/C15H20O11/c1-6(16)22-10-11(23-7(2)17)13(24-8(3)18)15(25-9(4)19)26-12(10)14(20)21-5/h10-13,15H,1-5H3/t10-,11-,12-,13+,15+/m0/s1
• Standard InChIKey: DPOQCELSZBSZGX-XOBFJNJYSA-N
• SMILES: CC(=O)OC1C(C(OC(C1OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
• Canonical SMILES: CC(=O)OC1C(C(OC(C1OC(=O)C)OC(=O)C)C(=O)OC)OC(=O)C
• Synonyms: Methyl 1,2,3,4-Tetra-O-Acetyl-D-glucopyranosiduronate; NSC 16925; NSC 82042
• PubChem Compound: 95087
• Last Modified: Sep 14 2023